Cas no 1007578-82-6 (3-Bromo-5-methylbenzamide)

• Product Name: 3-Bromo-5-methylbenzamide
• CAS No: 1007578-82-6
• MF: C₈H₈BrNO
• MW: 214.0592212677
• MDL: MFCD18204794
• CID: 1090764
• PubChem ID: 57813398
• Update Time: 2025-08-05

3-Bromo-5-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methylbenzamide
• SY345924
• DTXSID60727983
• BGPYFXVFUMHIHV-UHFFFAOYSA-N
• 1007578-82-6
• SCHEMBL1363884
• DB-366245
• MFCD18204794
• Benzamide, 3-bromo-5-methyl-
• BS-19061

• MDL： MFCD18204794
• Inchi： 1S/C8H8BrNO/c1-5-2-6(8(10)11)4-7(9)3-5/h2-4H,1H3,(H2,10,11)
• InChI Key： BGPYFXVFUMHIHV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(N)=O)C=C(C)C=1

Computed Properties

• Exact Mass: 212.97900
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09000
• LogP: 2.55670

3-Bromo-5-methylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)